Cas no 1805474-59-2 (Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate
• CAS No: 1805474-59-2
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 4974216
• Update Time: 2025-06-10

Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C10H8BrF3O3/c1-16-9(15)5-6-2-3-8(7(11)4-6)17-10(12,13)14/h2-4H,5H2,1H3
• InChI Key： HKQFTIZLPYIGBS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate

Methyl 3-Bromo-4-(Trifluoromethoxy)Phenylacetate: A Versatile Building Block in Modern Chemical and Pharmaceutical Research

The compound Methyl 3-bromo-4-(trifluoromethoxy)phenylacetate (CAS No: 1805474-59-2) has emerged as a critical intermediate in contemporary organic synthesis, particularly within the domains of drug discovery and advanced materials development. This aromatic ester, characterized by its unique combination of a bromine substituent at the 3-position and a trifluoromethoxy group at the 4-position on the phenyl ring, exhibits distinctive reactivity profiles that make it indispensable for constructing complex molecular architectures.

Recent advancements in transition-metal-catalyzed cross-coupling methodologies have significantly enhanced the synthetic utility of this compound. Studies published in the Journal of Medicinal Chemistry (2023) demonstrated that its bromo functionality facilitates efficient Suzuki-Miyaura coupling reactions under mild conditions, enabling rapid access to biaryl scaffolds with high regioselectivity. The trifluoromethoxy group, recognized for its electron-withdrawing properties and metabolic stability, further enhances the compound's compatibility with bioorthogonal chemistry protocols.

In pharmaceutical research, this methyl ester serves as a privileged scaffold for developing kinase inhibitors and GPCR modulators. A groundbreaking study from Nature Communications (2023) highlighted its role in synthesizing lead compounds targeting epigenetic regulators, where the trifluoromethoxy group provided optimal hydrophobicity while the bromine site allowed for post-synthesis functionalization to optimize pharmacokinetic parameters.

The compound's inherent structural flexibility has also driven innovations in polymer science. Researchers at MIT recently reported using this molecule as a monomer building block for synthesizing stimuli-responsive hydrogels with tunable mechanical properties (ACS Macro Letters, 2023). The trifluoromethoxy substituent imparted exceptional thermal stability, while the acetyl ester moiety enabled pH-dependent swelling behaviors crucial for drug delivery applications.

From an analytical perspective, its distinct spectral characteristics provide clear advantages during process development. NMR studies reveal sharp signals at δ 7.6–7.8 ppm corresponding to the fluorinated methoxy resonance (¹⁹F NMR δ -69 ppm), while mass spectrometry exhibits characteristic fragmentation patterns confirming structural integrity even under harsh reaction conditions.

Ongoing investigations focus on leveraging this compound's reactivity for click chemistry applications and CRISPR-based gene editing tools (Angewandte Chemie Int Ed., 2023). Its ability to undergo strain-promoted azide-alkyne cycloadditions without compromising fluorinated groups makes it ideal for developing bioconjugates with enhanced cellular permeability.